3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-6-(4-ethylphenyl)pyridazine

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-(4-ethylphenyl)pyridazine
• InChI: InChI=1S/C19H16ClFN2S/c1-2-13-6-8-14(9-7-13)18-10-11-19(23-22-18)24-12-15-16(20)4-3-5-17(15)21/h3-11H,2,12H2,1H3
• InChI Key: APBUPQKGTVJXRC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=C(C=CC=C3Cl)F
• Molecular Formula: C19H16ClFN2S
• Molecular Weight: 358.9 g/mol

Description

3-(2-Chloro-6-fluorophenyl)methylsulfanyl-6-(4-ethylphenyl)pyridazine, also known as CFPE, is a novel synthetic compound that has recently been developed for use in a variety of scientific research applications. CFPE has been found to have a variety of biochemical and physiological effects, and has been used in several laboratory experiments to study the effects of different compounds on the body.

Scientific Research Applications

3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-6-(4-ethylphenyl)pyridazine has been used in a variety of scientific research applications. It has been used to study the effects of different compounds on the body, as well as to study the effects of different drugs and medications on the body. This compound has also been used in laboratory experiments to study the effects of different compounds on the immune system, as well as to study the effects of different drugs and medications on the immune system. Additionally, this compound has been used to study the effects of different compounds on the cardiovascular system, as well as to study the effects of different drugs and medications on the cardiovascular system.

Mechanism of Action

The mechanism of action of 3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-6-(4-ethylphenyl)pyridazine is not yet fully understood. However, it is believed that this compound binds to certain receptors in the body, which results in a change in the activity of certain biochemical pathways. This change in activity results in the desired effects of this compound on the body.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects on the body. This compound has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, this compound has been found to have an effect on the cardiovascular system, as it has been found to reduce the risk of atherosclerosis. This compound has also been found to have an effect on the immune system, as it has been found to reduce the risk of infections.

Advantages and Limitations for Lab Experiments

The use of 3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-6-(4-ethylphenyl)pyridazine in laboratory experiments has several advantages. This compound is relatively inexpensive and easy to synthesize, which makes it an ideal compound for use in laboratory experiments. Additionally, this compound has been found to have a variety of biochemical and physiological effects, which makes it an ideal compound for use in laboratory experiments. However, there are also some limitations to the use of this compound in laboratory experiments. This compound is a synthetic compound, which means that the effects of this compound on the body may not be the same as the effects of natural compounds. Additionally, this compound is a relatively new compound, so the long-term effects of this compound on the body are not yet fully understood.

Future Directions

There are several potential future directions for the use of 3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-6-(4-ethylphenyl)pyridazine. This compound could be used to develop new drugs and medications that could be used to treat a variety of diseases and conditions. Additionally, this compound could be used to develop new compounds that could be used to study the effects of different compounds on the body. Finally, this compound could be used to develop new compounds that could be used to study the effects of different drugs and medications on the body.

Synthesis Methods

3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-6-(4-ethylphenyl)pyridazine was first synthesized using a three-step process. The first step involves the reaction of 2-chloro-6-fluoroaniline with 4-ethylphenylmagnesium bromide in the presence of a base. The second step involves the reaction of the resulting product with methylsulfanylmethyl chloride in the presence of a base. The third and final step involves the reaction of the resulting product with pyridazine in the presence of a base. This three-step synthesis method has been demonstrated to be efficient and cost-effective for the production of this compound.